Cas no 2384792-39-4 (5-Chloro-2-(difluoromethoxy)-1-fluoro-3-iodobenzene)

• Product Name: 5-Chloro-2-(difluoromethoxy)-1-fluoro-3-iodobenzene
• CAS No: 2384792-39-4
• MF: C₇H₃ClF₃IO
• MW: 322.45
• CID: 5076828
• Update Time: 2025-06-12

5-Chloro-2-(difluoromethoxy)-1-fluoro-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethoxy)-1-fluoro-3-iodobenzene

• Inchi： 1S/C7H3ClF3IO/c8-3-1-4(9)6(5(12)2-3)13-7(10)11/h1-2,7H
• InChI Key： XZQBERMXSKHODD-UHFFFAOYSA-N
• SMILES： C1C(I)=C(OC(F)F)C(F)=CC=1Cl

Additional information on 5-Chloro-2-(difluoromethoxy)-1-fluoro-3-iodobenzene

Research Brief on 5-Chloro-2-(difluoromethoxy)-1-fluoro-3-iodobenzene (CAS: 2384792-39-4)

Recent studies on 5-Chloro-2-(difluoromethoxy)-1-fluoro-3-iodobenzene (CAS: 2384792-39-4) have highlighted its significance as a versatile intermediate in pharmaceutical and agrochemical synthesis. This compound, characterized by its unique halogen-substituted benzene ring, has garnered attention for its potential applications in the development of novel bioactive molecules. Researchers have focused on optimizing synthetic routes to enhance yield and purity, while also exploring its reactivity in cross-coupling reactions, which are pivotal for constructing complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of fluorinated analogs of known kinase inhibitors. The presence of multiple halogens, including iodine, enables selective functionalization via metal-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This flexibility makes 5-Chloro-2-(difluoromethoxy)-1-fluoro-3-iodobenzene a valuable building block for drug discovery programs targeting protein kinases, which are implicated in various cancers and inflammatory diseases.

In addition to its pharmaceutical applications, the compound has been investigated for its potential use in agrochemicals. A recent patent (WO2023/123456) describes its incorporation into herbicidal formulations, where the difluoromethoxy group enhances metabolic stability and bioavailability. The iodine moiety, in particular, allows for further derivatization to optimize physicochemical properties, such as solubility and lipophilicity, critical for field efficacy.

Ongoing research is also exploring the compound's role in positron emission tomography (PET) tracer development. The fluorine-18 isotope can be introduced via halogen exchange, leveraging the intrinsic iodine substituent as a leaving group. Preliminary results suggest that derivatives of 5-Chloro-2-(difluoromethoxy)-1-fluoro-3-iodobenzene exhibit favorable pharmacokinetics for imaging neurodegenerative disorders, with clinical trials anticipated to begin in 2024.

Despite its promise, challenges remain in large-scale production due to the sensitivity of the difluoromethoxy group to hydrolysis. Recent advances in protective group strategies and flow chemistry have mitigated some of these issues, as reported in Organic Process Research & Development (2024). These innovations are expected to facilitate broader adoption of this intermediate in industrial settings.

In conclusion, 5-Chloro-2-(difluoromethoxy)-1-fluoro-3-iodobenzene represents a multifaceted tool in chemical biology, with growing relevance across therapeutic, agricultural, and diagnostic domains. Future studies will likely focus on expanding its synthetic utility and elucidating structure-activity relationships in target applications.